Cas no 19331-17-0 (3,5-dichloro-1,2-benzothiazole)

• Product Name: 3,5-dichloro-1,2-benzothiazole
• CAS No: 19331-17-0
• MF: C₇H₃Cl₂NS
• MW: 204.076418161392
• CID: 5926655
• PubChem ID: 12452847
• Update Time: 2024-01-10

3,5-dichloro-1,2-benzothiazole Chemical and Physical Properties

Names and Identifiers

• 1,2-Benzisothiazole, 3,5-dichloro-
• 3,5-dichloro-1,2-benzothiazole
• SCHEMBL8804430
• 19331-17-0
• 3,5-Dichlorobenzo[d]isothiazole
• EN300-1117731

• Inchi： 1S/C7H3Cl2NS/c8-4-1-2-6-5(3-4)7(9)10-11-6/h1-3H
• InChI Key： UVXCVVGKTSHIPW-UHFFFAOYSA-N
• SMILES： S1C2=C(C=C(Cl)C=C2)C(Cl)=N1

Computed Properties

• Exact Mass: 202.9363257g/mol
• Monoisotopic Mass: 202.9363257g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 155
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 41.1Ų

Experimental Properties

• Density: 1.567±0.06 g/cm3(Predicted)
• Boiling Point: 206.0±22.0 °C(Predicted)
• pka: 0.32±0.50(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles Benzothiazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles